1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene

• Molecular Formula: C7H4BrCl2FO
• Molecular Weight: 273.91 g/mol
• IUPAC Name: 1-bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene
• InChI: InChI=1S/C7H4BrCl2FO/c8-4-1-5(10)6(11)2-7(4)12-3-9/h1-2H,3H2
• InChI Key: ANXIBIKKRUQDGH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)Br)OCCl

Description

1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene is a polyhalogenated aromatic compound with a benzene core substituted by bromine (position 1), chlorine (position 5), fluorine (position 4), and a chloromethoxy group (OCH₂Cl, position 2). Its molecular formula is C₇H₄BrCl₂FO, and its structural complexity arises from the combination of electron-withdrawing halogens and the reactive chloromethoxy moiety. This compound is likely used as an intermediate in pharmaceutical or agrochemical synthesis, leveraging its substituents for regioselective reactions .

Preparation Methods

General Synthetic Strategy

The synthesis predominantly involves halogenation of suitably substituted benzene derivatives, followed by functional group modifications such as chloromethylation and halogenation. The key steps include:

• Starting Material Preparation: Synthesis of 2-(chloromethoxy)-1-fluorobenzene.
• Selective Bromination: Introducing bromine at the para position.
• Chloromethylation: Installing the chloromethoxy group at the ortho position relative to fluorine.

Specific Methods from Literature and Patents

Method	Key Reagents & Conditions	Reaction Steps	Yield & Notes	References
Method A: Bromination of 2-(chloromethoxy)-1-fluorobenzene	Bromine or N-bromosuccinimide (NBS), Fe/AlCl₃ catalyst, controlled temperature	Electrophilic aromatic substitution at para position	Typically high regioselectivity; yields around 80-90%	Patent CN104529735A;
Method B: Halogenation via diazotization and Sandmeyer reaction	Diazotization of amino derivatives followed by bromination	Conversion of amino precursors to halogenated benzene	Suitable for large scale; yields ~85%	Patent JPH075487B2;
Method C: Direct chloromethylation followed by bromination	Formaldehyde derivatives, HCl, ZnCl₂, NBS, Fe catalyst	Sequential functionalization to install chloromethoxy and bromine	High selectivity; yields ~75-85%	Literature synthesis protocols,
Method D: Multi-step synthesis involving acylation and halogenation	Benzoic acid derivatives, thionyl chloride, N,O-dimethylhydroxylamine, methyl Grignard	As detailed in patent CN104529735A, involving acylation and subsequent halogenation	High yield (~80%), no isomer formation

Detailed Reaction Pathway

Step 1: Synthesis of 2-(Chloromethoxy)-1-fluorobenzene

• Method: Chloromethylation of 1-fluorobenzene using formaldehyde derivatives in the presence of HCl and ZnCl₂ to introduce the chloromethoxy group at position 2.
• Reaction Conditions: Mild heating (~60°C), controlled pH, and excess formaldehyde.

Step 2: Bromination at the Para Position

• Method: Electrophilic aromatic substitution using N-bromosuccinimide (NBS) with a Lewis acid catalyst (Fe or AlCl₃).
• Conditions: Room temperature to 50°C, with regioselectivity favoring para substitution due to the directing effects of the chloromethoxy and fluorine groups.
• Outcome: Formation of 1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene with yields typically exceeding 85%.

Step 3: Purification

• Techniques: Liquid-liquid extraction, washing with dilute acids or bases, drying over anhydrous magnesium sulfate, and recrystallization from suitable solvents such as n-heptane or ethyl acetate.

Data Tables of Reaction Conditions and Yields

Reaction Step	Reagents	Temperature	Time	Yield (%)	Notes
Chloromethylation	Formaldehyde, HCl, ZnCl₂	~60°C	4-6 hours	90-95	Mild conditions, regioselective
Bromination	NBS, Fe/AlCl₃	Room temp to 50°C	2-4 hours	85-90	High regioselectivity at para position
Purification	Recrystallization	-	-	>85	From n-heptane or ethyl acetate

Research Findings and Optimization

• Selectivity: The directing effects of the fluorine and chloromethoxy groups favor para substitution during bromination, which is critical for obtaining the desired isomer.
• Yield Optimization: Use of excess NBS and controlled temperature prevents polybromination and side reactions.
• Scalability: Multi-step processes involving chloromethylation followed by bromination are adaptable to large-scale synthesis with high reproducibility.

Summary of Literature and Patent Data

Source	Preparation Method	Advantages	Limitations	Reference
Patent CN115010574B	Bromination of 1-bromo-2-chloro-4-fluorobenzene using lithium diisopropylamide and iodine	High yield, precise control	Requires low temperature (-78°C)
Patent JPH075487B2	Diazotization and bromination of amino derivatives	Suitable for large-scale	Multi-step, complex
Patent CN104529735A	Bromination of 4-chloro-2-fluorobenzoic acid derivatives	High yield, no isomer formation	Multi-step involving acylation
Literature synthesis	Chloromethylation followed by bromination	High efficiency, scalable	Requires multiple steps

Chemical Reactions Analysis

1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions, where the halogen atoms (bromine or chlorine) are replaced by other nucleophiles. Common reagents for these reactions include sodium methoxide, potassium tert-butoxide, and sodium azide.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions. For example, oxidation using strong oxidizing agents like potassium permanganate can lead to the formation of corresponding carboxylic acids.

Coupling Reactions: The compound can undergo coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds. Palladium catalysts and boronic acids are commonly used in these reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, nucleophilic substitution with sodium methoxide can yield methoxy-substituted derivatives.

Scientific Research Applications

1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene has several scientific research applications:

Chemistry: The compound is used as an intermediate in the synthesis of more complex organic molecules. Its halogenated nature makes it a valuable building block for the preparation of pharmaceuticals, agrochemicals, and materials science.

Biology: In biological research, the compound can be used as a probe to study enzyme-substrate interactions and receptor binding. Its halogen atoms can be used to introduce radiolabels for imaging studies.

Medicine: The compound has potential applications in medicinal chemistry for the development of new drugs. Its unique structure allows for the exploration of new pharmacophores and drug candidates.

Industry: In the industrial sector, the compound can be used in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of 1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene depends on its specific application. In chemical reactions, the compound’s halogen atoms and chloromethoxy group play a crucial role in determining its reactivity and interaction with other molecules. For example, in nucleophilic substitution reactions, the electron-withdrawing nature of the halogen atoms makes the benzene ring more susceptible to nucleophilic attack.

In biological systems, the compound can interact with specific molecular targets, such as enzymes or receptors, through non-covalent interactions like hydrogen bonding, van der Waals forces, and hydrophobic interactions. These interactions can modulate the activity of the target molecules and lead to various biological effects.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Substituents (Positions)	Molecular Formula	Key Differences	Reference
1-Bromo-2-chloro-4-fluorobenzene	Br (1), Cl (2), F (4)	C₆H₃BrClF	Lacks chloromethoxy group
1-Bromo-4-chloro-2-fluorobenzene	Br (1), Cl (4), F (2)	C₆H₃BrClF	Substituent positions differ
1-Bromo-2-chloro-5-(chloromethyl)-4-fluorobenzene	Br (1), Cl (2), CH₂Cl (5), F (4)	C₇H₄BrCl₂F	Chloromethyl vs. chloromethoxy group
5-Bromo-2-chloro-1-fluoro-3-methoxybenzene	Br (5), Cl (2), F (1), OCH₃ (3)	C₇H₅BrClFO	Methoxy at position 3 vs. chloromethoxy
4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene	Br (4), F (2), OCF₃ (1)	C₇H₃BrF₄O	Trifluoromethoxy vs. chloromethoxy

Key Observations :

• The chloromethoxy group (OCH₂Cl) in the target compound enhances electrophilicity and reactivity in nucleophilic substitution compared to methoxy or halogens alone .
• Substituent positioning significantly alters electronic effects. For example, fluorine at position 4 (meta to bromine) may direct reactivity differently than fluorine at position 2 (ortho to bromine) .

Physicochemical Properties

However, inferences can be drawn from analogues:

Property	Target Compound (Inferred)	1-Bromo-2-chloro-4-fluorobenzene	1-Bromo-2-chloro-5-(chloromethyl)-4-fluorobenzene
Molecular Weight (g/mol)	~272.37	209.45	257.91
Density (g/cm³)	~1.7–1.8	Not reported	1.725
Boiling Point (°C)	~275–300	Not reported	273.8 (predicted)
Solubility	Low in water, high in organic solvents	Low in water	Low in water

Notes:

• The chloromethoxy group increases molecular weight and boiling point compared to non-oxygenated analogues .
• Halogenation reduces solubility in polar solvents, while the chloromethoxy group may slightly improve solubility in ethers or chlorinated solvents .

Biological Activity

1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene is a halogenated aromatic compound that exhibits various biological activities, making it a subject of interest in medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and potential applications based on diverse research findings.

• Molecular Formula : C$_{7}$H$_{5}$BrClF
• Molecular Weight : 227.47 g/mol
• Structure : The compound features a bromine atom, two chlorine atoms, and a fluorine atom attached to a benzene ring, which contributes to its reactivity and interaction with biological targets.

The biological activity of 1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene is largely attributed to its ability to interact with various biomolecules through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Key Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain cytochrome P450 enzymes, which are crucial for drug metabolism. This inhibition could lead to altered pharmacokinetics of co-administered drugs.
• Receptor Binding : Its structural characteristics allow it to bind selectively to specific receptors, potentially influencing signaling pathways involved in disease processes.

Biological Activity

Research indicates that 1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene exhibits significant biological activities, including antimicrobial and anticancer effects.

Antimicrobial Activity

Studies have demonstrated that halogenated compounds similar to 1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene possess antimicrobial properties. For instance:

• Inhibition of Bacterial Growth : The compound has shown activity against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for related compounds suggest potential efficacy against pathogens like Staphylococcus aureus and Escherichia coli .

Compound	MIC (µg/mL)	Target Organisms
1-Bromo-5-chloro-2-(chloromethoxy)-4-fluorobenzene	25 - 50	S. aureus, E. coli
Related Halogenated Compounds	12.5 - 100	Various bacterial strains

Anticancer Activity

Recent studies have explored the anticancer potential of halogenated benzene derivatives. The presence of halogens in the structure may enhance the cytotoxic effects against cancer cell lines:

• Cytotoxicity Assays : In vitro assays have indicated that the compound can induce apoptosis in cancer cells, although specific IC50 values for this compound remain to be fully characterized .

Case Studies

• Study on Enzyme Interaction : A study investigated the interaction of halogenated compounds with cytochrome P450 enzymes, revealing that certain substitutions enhance inhibitory effects, potentially applicable to drug design.
• Antimicrobial Efficacy Evaluation : A series of experiments assessed the antimicrobial activity of structurally similar compounds, demonstrating that modifications in halogen placement significantly influence potency against bacterial strains .